Cas no 886771-20-6 (Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate
• CAS No: 886771-20-6
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 4718535
• Update Time: 2025-06-11

Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-(PYRIDIN-4-YL)PIPERAZINE-1-CARBOXYLATE
• AB46929
• t-Butyl 2-(pyridin-4-yl)piperazine-1-carboxylate
• 2-PYRIDIN-4-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1,1-Dimethylethyl 2-(4-pyridinyl)-1-piperazinecarboxylate (ACI)
• Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate

• Inchi： 1S/C14H21N3O2/c1-14(2,3)19-13(18)17-9-8-16-10-12(17)11-4-6-15-7-5-11/h4-7,12,16H,8-10H2,1-3H3
• InChI Key： TWCPGLSBSIYETC-UHFFFAOYSA-N
• SMILES： O=C(N1C(C2C=CN=CC=2)CNCC1)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate

Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate (CAS No. 886771-20-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization across various scientific domains.

Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is a versatile scaffold widely used in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The pyridine ring attached at the 4-position further enhances the molecule's electronic properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including kinase inhibitors and GPCR modulators. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

The synthesis of Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperazine derivative. The introduction of the pyridine ring is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity. The tert-butyl group serves as a protecting group during these reactions, ensuring stability and facilitating further functionalization.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For example, the carboxylic acid group can be converted into an ester or amide, enabling the creation of diverse derivatives with tailored physicochemical properties. This flexibility has been exploited in recent research to develop libraries of compounds for high-throughput screening in drug discovery.

In addition to its role in medicinal chemistry, Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate has found applications in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the design of new materials for catalysis and sensing applications. A study published in *Chemical Communications* reported the use of this compound as a ligand in metalloporphyrin complexes, which exhibit exceptional catalytic activity for oxygen reduction reactions.

The structural versatility and functional diversity of Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate make it a valuable building block in organic synthesis. Its ability to participate in both covalent and non-covalent interactions underscores its potential for further exploration across multiple scientific disciplines.

In conclusion, Tert-butyl 2-(pyridin-4-YL)piperazine-1-carboxylate (CAS No. 886771-20-6) is a multifaceted compound with significant implications for drug discovery and materials science. As research continues to uncover new applications and synthetic strategies for this molecule, it is poised to play an increasingly important role in advancing modern chemistry.